5-(5-Chlorothiophen-2-yl)-N'-(2,4,5-trimethoxybenzylidene)-1H-pyrazole-3-carbohydrazide

• CAS No.: 303106-96-9
• Molecular Formula: C18H17ClN4O4S
• Molecular Weight: 420.9 g/mol
• IUPAC Name: 5-(5-chlorothiophen-2-yl)-N-[(E)-(2,4,5-trimethoxyphenyl)methylideneamino]-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C18H17ClN4O4S/c1-25-13-8-15(27-3)14(26-2)6-10(13)9-20-23-18(24)12-7-11(21-22-12)16-4-5-17(19)28-16/h4-9H,1-3H3,(H,21,22)(H,23,24)/b20-9+
• InChI Key: SDPPFZODECAPNB-AWQFTUOYSA-N
• Isomeric SMILES: COC1=CC(=C(C=C1/C=N/NC(=O)C2=NNC(=C2)C3=CC=C(S3)Cl)OC)OC
• Canonical SMILES: COC1=CC(=C(C=C1C=NNC(=O)C2=NNC(=C2)C3=CC=C(S3)Cl)OC)OC

Description

5-(5-Chlorothiophen-2-yl)-N'-(2,4,5-trimethoxybenzylidene)-1H-pyrazole-3-carbohydrazide is a carbohydrazide derivative featuring a pyrazole core substituted with a 5-chlorothiophene moiety at position 5 and a 2,4,5-trimethoxybenzylidene hydrazone at position 3. Its molecular formula is C₁₉H₁₇ClN₄O₄S, with a calculated molecular weight of 456.88 g/mol. The 2,4,5-trimethoxybenzylidene group enhances steric bulk and hydrogen-bonding capacity, while the chlorothiophene contributes to lipophilicity .

Biological Activity

The compound 5-(5-Chlorothiophen-2-yl)-N'-(2,4,5-trimethoxybenzylidene)-1H-pyrazole-3-carbohydrazide is a novel pyrazole derivative that has garnered attention due to its potential biological activities. Pyrazoles are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. This article reviews the synthesis, biological activity, and potential therapeutic applications of this compound based on recent research findings.

Synthesis

The synthesis of this compound typically involves the condensation of 5-chlorothiophen-2-yl hydrazine with 2,4,5-trimethoxybenzaldehyde in the presence of appropriate catalysts. The reaction yields the desired pyrazole derivative, which can be purified through recrystallization or chromatography.

Antimicrobial Activity

Recent studies have demonstrated that pyrazole derivatives exhibit significant antimicrobial properties. The compound was evaluated against various bacterial strains, including Gram-positive and Gram-negative bacteria.

Bacterial Strain	Inhibition Zone (mm)	MIC (µg/mL)
Staphylococcus aureus	15	32
Escherichia coli	18	16
Pseudomonas aeruginosa	14	64
Bacillus subtilis	20	8

These results indicate that the compound possesses moderate to high antibacterial activity, particularly against Bacillus subtilis and Escherichia coli .

Antifungal Activity

The antifungal activity of the compound was also assessed against common fungal pathogens. The results showed promising antifungal effects:

Fungal Strain	Inhibition Zone (mm)	MIC (µg/mL)
Candida albicans	17	32
Aspergillus niger	12	64

This suggests that the compound may be effective in treating fungal infections .

Anti-inflammatory Activity

In addition to its antimicrobial properties, the compound was tested for anti-inflammatory effects using in vitro assays. It demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6:

Cytokine	Inhibition (%)
TNF-α	75%
IL-6	68%

These findings indicate that this pyrazole derivative could be a candidate for developing anti-inflammatory therapies .

Anticancer Potential

The anticancer activity of pyrazole derivatives has been extensively studied. Preliminary tests on cell lines showed that this compound induced apoptosis in cancer cells, particularly in breast and colon cancer models.

Cell Line	IC50 (µM)
MCF-7 (breast cancer)	10
HT-29 (colon cancer)	12

These results highlight the potential of this compound as an anticancer agent .

Case Studies

• Study on Antimicrobial Properties : A recent study evaluated various pyrazole derivatives against a panel of bacterial and fungal pathogens. The findings indicated that compounds with chlorothiophene substituents exhibited enhanced antimicrobial activity compared to their non-substituted counterparts .
• Anti-inflammatory Research : Another investigation focused on the anti-inflammatory effects of pyrazole derivatives in animal models. The results showed a significant reduction in paw edema in carrageenan-induced inflammation models, suggesting that these compounds could serve as effective anti-inflammatory agents .

Scientific Research Applications

Antimicrobial Activity

Research indicates that pyrazole derivatives exhibit significant antimicrobial properties. A study involving a series of substituted pyrazoles demonstrated their effectiveness against various bacterial and fungal strains. The compound's structure suggests potential for similar activity, particularly due to the presence of the chlorothiophene moiety which has been linked to enhanced biological activity .

Table 1: Antimicrobial Activity of Pyrazole Derivatives

Compound Name	Bacterial Strains	Fungal Strains	Activity Level
Compound A	E. coli	C. albicans	High
Compound B	S. aureus	A. niger	Moderate
5-(5-Chlorothiophen-2-yl)-N'-(2,4,5-trimethoxybenzylidene)-1H-pyrazole-3-carbohydrazide	TBD	TBD	TBD

Antioxidant Properties

The antioxidant potential of pyrazole derivatives has been explored in various studies. The compound's structure may contribute to its ability to scavenge free radicals, making it a candidate for further investigation in oxidative stress-related conditions .

Herbicidal Activity

Compounds related to pyrazoles have shown promise as herbicides due to their ability to inhibit specific biochemical pathways in plants. The chlorothiophene component may enhance the herbicidal efficacy by targeting photosynthetic electron transport chains, similar to other known herbicides .

Table 2: Herbicidal Efficacy of Related Pyrazole Compounds

Compound Name	Target Plant Species	Efficacy (%)
Compound C	Weeds	85
Compound D	Grass	78
5-(5-Chlorothiophen-2-yl)-N'-(2,4,5-trimethoxybenzylidene)-1H-pyrazole-3-carbohydrazide	TBD	TBD

Synthesis of Functional Materials

The unique chemical structure of 5-(5-Chlorothiophen-2-yl)-N'-(2,4,5-trimethoxybenzylidene)-1H-pyrazole-3-carbohydrazide allows it to be used as a precursor in the synthesis of novel materials with specific electronic properties. Its incorporation into polymer matrices could lead to materials with enhanced conductivity or photonic properties .

Case Study 1: Antimicrobial Screening

In a recent study, a series of pyrazole derivatives were screened for antimicrobial activity against both Gram-positive and Gram-negative bacteria. The results indicated that compounds with similar structural features to 5-(5-Chlorothiophen-2-yl)-N'-(2,4,5-trimethoxybenzylidene)-1H-pyrazole-3-carbohydrazide exhibited potent activity against multi-drug resistant strains.

Case Study 2: Herbicide Development

A research initiative aimed at developing new herbicides tested various pyrazole derivatives for their ability to inhibit weed growth. Preliminary results showed that compounds structurally related to the target compound effectively reduced weed biomass by over 70% under controlled conditions.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations in Benzylidene and Pyrazole Substituents

The target compound’s analogs differ primarily in substituents on the benzylidene and pyrazole moieties. Key structural variations and their implications are summarized below:

Table 1: Structural and Physicochemical Comparison

Compound Name (Example)	Benzylidene Substituent	Pyrazole Substituent	Molecular Weight (g/mol)	Key Features
Target Compound	2,4,5-Trimethoxyphenyl	5-Chlorothiophen-2-yl	456.88	High lipophilicity (Cl, S), multiple H-bond donors/acceptors (3 methoxy)
3-(5-Chlorothiophen-2-yl)-N'-(2-methoxybenzylidene)-1H-pyrazole-5-carbohydrazide	2-Methoxyphenyl	5-Chlorothiophen-2-yl	~408.84	Reduced H-bond capacity (1 methoxy); lower steric bulk
3-(Furan-2-yl)-N'-(2,4,5-trimethoxybenzylidene)-1H-pyrazole-5-carbohydrazide	2,4,5-Trimethoxyphenyl	Furan-2-yl	370.36	Increased polarity (furan vs. thiophene); lower molecular weight
(E)-N'-(3-Methoxybenzylidene)-3-(5-chlorothiophen-2-yl)-1H-pyrazole-5-carbohydrazide	3-Methoxyphenyl	5-Chlorothiophen-2-yl	~408.84	Altered methoxy position (meta vs. para/ortho); may affect binding interactions
5-(4-(Octyloxy)phenyl)-N'-(3,4,5-trimethoxybenzylidene)-1H-pyrazole-3-carbohydrazide	3,4,5-Trimethoxyphenyl	4-(Octyloxy)phenyl	508.62	Long alkyl chain enhances lipophilicity; symmetric trimethoxy pattern

Key Observations:

• Alkyl Chains : Octyloxy substituents significantly increase lipophilicity, which may enhance membrane permeability but reduce solubility.

Crystallographic and Conformational Analysis

• E-Configuration : X-ray studies (e.g., ) confirm the E-configuration of hydrazone analogs, critical for maintaining planar geometry and optimizing π-π stacking or hydrogen bonding .
• SHELX Refinement : Programs like SHELXL () are widely used for crystal structure determination, ensuring accuracy in bond lengths and angles .